![molecular formula C11H20Cl2N2 B1522849 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride CAS No. 1305712-60-0](/img/structure/B1522849.png)
2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride
Overview
Description
2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride is a chemical compound with the molecular formula C11H20Cl2N2. It appears as a powder . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride consists of a phenyl group (a ring of six carbon atoms) attached to an ethan-1-amine group via a methyl bridge. This ethan-1-amine group is further substituted with a dimethylamino group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 251.19 g/mol. It appears as a powder and should be stored at room temperature .Scientific Research Applications
Novel Analgesic Synthesis
A study by Wissler et al. (2007) explored the one-pot synthesis of a new potential analgesic using bifunctional palladium/amberlyst catalysts. This process directly dehydroxylated a compound to create an opioid with pronounced analgesic efficiency, highlighting an innovative approach in pain management research (Wissler et al., 2007).
Polymer Solar Cells
Lv et al. (2014) investigated an amine-based, alcohol-soluble fullerene derivative as an acceptor and cathode interfacial material in polymer solar cells. This study demonstrated the potential of using such compounds in enhancing the efficiency of organic solar cells, indicating a significant stride towards renewable energy solutions (Lv et al., 2014).
Structurally Diverse Library Generation
Research by Roman (2013) focused on generating a structurally diverse library of compounds through alkylation and ring closure reactions using a ketonic Mannich base. This work has implications for the development of new materials and pharmaceuticals by providing a method to create a wide variety of chemical structures (Roman, 2013).
pH Sensor Development
A study by Jiang et al. (2015) on the synthesis of a mono-(p-dimethylamino)styryl-containing BOPHY dye for a turn-on pH sensor demonstrated the use of dimethylamino-containing compounds in environmental and biological sensing. This research opens up new avenues for the development of sensitive and specific pH sensors (Jiang et al., 2015).
Organic Synthesis and Catalysis
The metalation of certain compounds with dimethylzinc leading to novel carbon-carbon coupling reactions, as studied by Westerhausen et al. (2001), showcases the application of dimethylamino compounds in organic synthesis and catalysis. This research contributes to the field of synthetic chemistry by providing new methods for forming complex organic structures (Westerhausen et al., 2001).
Safety and Hazards
properties
IUPAC Name |
2-[3-[(dimethylamino)methyl]phenyl]ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2.2ClH/c1-13(2)9-11-5-3-4-10(8-11)6-7-12;;/h3-5,8H,6-7,9,12H2,1-2H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMBITKBWBYNBCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=CC(=C1)CCN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{3-[(Dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride | |
CAS RN |
1305712-60-0 |
Source
|
| Record name | 2-{3-[(dimethylamino)methyl]phenyl}ethan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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